Cas no 692-98-8 (3-(Isopropylamino)propanenitrile)

• Product Name: 3-(Isopropylamino)propanenitrile
• CAS No: 692-98-8
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD00053280
• CID: 516005
• PubChem ID: 136494
• Update Time: 2025-05-19

3-(Isopropylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(1-methylethyl)amino]-
• 3-(Isopropylamino)propanenitrile
• 3-(propan-2-ylamino)propanenitrile
• 3-iso-propyloaminopropionitrile
• Propanenitrile, 3-[(1-methylethyl)amino]-
• NSC7771
• DTXSID40219235
• NSC 7771
• FT-0678390
• 3-isopropylamino-propionitrile
• BB 0259327
• AKOS005171760
• Propanenitrile, 3-((1-methylethyl)amino)-
• 3-[(propan-2-yl)amino]propanenitrile
• 3-(Isopropylamino)propionitrile
• MFCD00053280
• NSC-7771
• 692-98-8
• EN300-37168
• XBAXAJAODIQLCI-UHFFFAOYSA-N
• LS-02641
• Propionitrile, 3-(isopropylamino)-
• SCHEMBL297924
• CS-0247667
• STK504368
• G41726
• ALBB-007204
• ethane, 1-cyano-2-isopropylamino-

• MDL： MFCD00053280
• Inchi： 1S/C6H12N2/c1-6(2)8-5-3-4-7/h6,8H,3,5H2,1-2H3
• InChI Key： XBAXAJAODIQLCI-UHFFFAOYSA-N
• SMILES： N(CCC#N)C(C)C

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 87.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 1.28898

3-(Isopropylamino)propanenitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-(Isopropylamino)propanenitrile

Introduction to 3-(Isopropylamino)propanenitrile (CAS No. 692-98-8)

3-(Isopropylamino)propanenitrile, with the chemical formula C₆H₁₁N, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is identified by its unique CAS number, CAS No. 692-98-8, which distinguishes it in databases and scientific literature. Its molecular structure features a nitrile group attached to a propanamine backbone, with an isopropyl substituent, making it a versatile intermediate in synthetic chemistry.

The utility of 3-(Isopropylamino)propanenitrile spans across multiple domains, including drug development, agrochemical synthesis, and specialty chemical manufacturing. Its reactivity and structural features allow for diverse transformations, making it a valuable building block in the synthesis of more complex molecules. Recent advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents.

In the realm of pharmaceutical research, 3-(Isopropylamino)propanenitrile has been explored for its potential in creating bioactive molecules. The presence of both an amine and a nitrile group provides multiple sites for functionalization, enabling the design of compounds with specific pharmacological properties. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory effects on certain enzymes and receptors, which are relevant in treating conditions such as inflammation and neurodegenerative disorders.

One notable application of 3-(Isopropylamino)propanenitrile is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a strategy to develop drugs for diseases like cancer and HIV/AIDS. The compound’s structural framework allows for modifications that can enhance binding affinity to target proteases, leading to more effective therapeutic interventions.

Moreover, the agrochemical industry has leveraged 3-(Isopropylamino)propanenitrile in the development of novel pesticides and herbicides. Its chemical properties make it suitable for creating compounds that can interact with biological targets in pests and weeds while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthetic methodologies involving 3-(Isopropylamino)propanenitrile have seen significant innovation in recent years. Advances in catalytic processes and green chemistry principles have enabled more efficient and environmentally friendly routes to its production. For example, catalytic hydrogenation techniques have been employed to introduce the isopropylamino group with higher selectivity and yield compared to traditional methods.

Recent studies have also explored the role of 3-(Isopropylamino)propanenitrile in material science applications. Its ability to form coordination complexes with transition metals has been utilized in developing catalysts for organic transformations. These metal complexes exhibit enhanced reactivity and selectivity, which are critical factors in industrial chemical processes.

The compound’s versatility extends to its use as a precursor in polymer chemistry. Researchers have incorporated 3-(Isopropylamino)propanenitrile into polymer backbones to create materials with tailored properties such as biodegradability and mechanical strength. This approach is particularly relevant in developing sustainable materials for packaging and medical devices.

In conclusion, 3-(Isopropylamino)propanenitrile (CAS No. 692-98-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse functionalizations, making it an indispensable intermediate in synthetic chemistry. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further.